

AKI-001 versus placebo in MAKE outcomes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AKI-001

CAS No.: 925218-37-7

Cat. No.: S548302

Get Quote


What is AKI-001?

AKI-001 is a small molecule compound characterized as a **potent Aurora kinase inhibitor** [1] [2]. Its known profile is based entirely on preclinical research, as summarized in the table below.

Property	Description
Mechanism of Action	Potent inhibitor of Aurora kinase A and Aurora kinase B enzymes [1] [2].
Primary Indication (Investigational)	Oncology (tested in an HCT116 mouse xenograft model) [2].
Cellular Potency	IC ₅₀ < 100 nM [2].
Pharmacokinetics	Good oral bioavailability [2].
Status	Experimental; not approved for use in any country [1].

Mechanism of Action in Cancer

In the context of cancer research, **AKI-001** is designed to inhibit Aurora kinases, which are enzymes critical for cell division. The following diagram illustrates its intended mechanism of action against tumor cells.



[Click to download full resolution via product page](#)

The Data Gap: **AKI-001** vs. Placebo in Kidney Disease

There is a critical absence of clinical data regarding **AKI-001** for kidney-related outcomes:

- **No Connection to Kidney Disease:** The search results confirm that **AKI-001** is an Aurora kinase inhibitor targeted for cancer. There is no evidence it has been studied as a treatment for Acute Kidney Injury (AKI) [1] [2].
- **No MAKE Outcomes Data:** Consequently, no experimental data from clinical trials compares **AKI-001** to a placebo for Major Adverse Kidney Events (MAKE), which is a composite endpoint typically including mortality, dialysis, and persistent kidney dysfunction [3].
- **No Available Protocols:** Without any published studies on this specific topic, detailed experimental methodologies for comparing **AKI-001** to placebo in a kidney disease context cannot be provided.

How to Proceed with Your Research

The lack of data is likely due to a fundamental confusion in terms. In medical literature, "AKI" almost universally refers to the condition **Acute Kidney Injury**. Your query combines this medical term with what appears to be a distinct, investigational oncology drug.

To advance your research, you may consider:

- **Confirming the Compound:** Verify the exact identity and intended therapeutic area of "**AKI-001**" with the information source.
- **Exploring Actual AKI Therapies:** Investigate interventions that have been clinically tested for AKI, such as intravenous amino acids for kidney protection in cardiac surgery patients [4] or compounds like Nicotinamide Riboside with Pterostilbene (NRPT) that have been evaluated for safety in AKI patients [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - AKI : Uses, Interactions, Mechanism of Action | DrugBank Online 001 [go.drugbank.com]
2. - AKI | TargetMol 001 [targetmol.com]
3. Optimizing the Design and Analysis of Future AKI - PMC Trials [pmc.ncbi.nlm.nih.gov]
4. PROTECTION – Amino Acids for Kidney Protection – The Bottom Line [thebottomline.org.uk]
5. Nicotinamide riboside with pterostilbene (NRPT) increases NAD+ in... [bmcnephrol.biomedcentral.com]
6. Nicotinamide riboside with pterostilbene (NRPT) increases NAD+ in... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [AKI-001 versus placebo in MAKE outcomes]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b548302#aki-001-versus-placebo-in-make-outcomes>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com